Cas no 2034399-29-4 (2-ethoxy-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethan-1-one)

2-Ethoxy-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethan-1-one is a specialized heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core with an ethoxy-substituted ketone functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly for the synthesis of bioactive molecules. The compound’s reactivity, driven by the ketone and pyrazine moieties, allows for versatile derivatization, enabling the development of novel compounds with potential therapeutic or pesticidal applications. Its stability under standard conditions and compatibility with common synthetic methodologies further enhance its utility in organic synthesis. This compound is primarily of interest to researchers focused on heterocyclic chemistry and drug discovery.
2-ethoxy-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethan-1-one structure
2034399-29-4 structure
Product Name:2-ethoxy-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethan-1-one
CAS No:2034399-29-4
MF:C10H15N3O2
MW:209.245002031326
CID:6447821
PubChem ID:121170445
Update Time:2025-05-22

2-ethoxy-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethan-1-one
    • 1-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)-2-ethoxyethanone
    • F6512-0074
    • 2034399-29-4
    • 2-ethoxy-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethan-1-one
    • AKOS032459130
    • 1-(6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)-2-ethoxyethanone
    • Inchi: 1S/C10H15N3O2/c1-2-15-8-10(14)12-5-6-13-9(7-12)3-4-11-13/h3-4H,2,5-8H2,1H3
    • InChI Key: FLHPRAUIEGWOLG-UHFFFAOYSA-N
    • SMILES: O(CC)CC(N1CC2=CC=NN2CC1)=O

Computed Properties

  • Exact Mass: 209.116426730g/mol
  • Monoisotopic Mass: 209.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 47.4Ų

2-ethoxy-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethan-1-one Pricemore >>

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2-ethoxy-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethan-1-one Related Literature

Additional information on 2-ethoxy-1-{4H,5H,6H,7H-pyrazolo1,5-apyrazin-5-yl}ethan-1-one

Comprehensive Overview of 2-Ethoxy-1-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazin-5-yl}Ethan-1-one (CAS No. 2034399-29-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-ethoxy-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethan-1-one (CAS No. 2034399-29-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrazolo[1,5-a]pyrazine core, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique structural features, which include an ethoxy substituent and a ketone functional group, making it a versatile intermediate for synthetic modifications.

The compound's CAS number 2034399-29-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are frequently queried in scientific literature, reflecting its relevance in medicinal chemistry and catalysis. Recent studies highlight its role in the development of kinase inhibitors, a hot topic in oncology research, where targeting specific enzymes is pivotal for cancer therapy. Additionally, its solubility and stability under varying pH conditions are often discussed in forums, addressing formulation challenges.

From an industrial perspective, 2-ethoxy-1-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethan-1-one is gaining traction due to its scalability in multi-step syntheses. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the demand for high-purity intermediates. Environmental considerations also play a role, with queries about green chemistry approaches to its production rising in search engine analytics. This aligns with the broader trend of sustainable chemical manufacturing.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with Good Manufacturing Practices (GMP). Discussions on platforms like ResearchGate often focus on optimizing these protocols, underscoring the need for reproducible data. Furthermore, the compound's patent landscape is a recurring theme, with innovators seeking to protect novel derivatives for therapeutic use.

In summary, 2034399-29-4 represents a nexus of innovation in organic chemistry, bridging academic inquiry and industrial application. Its multifaceted utility—from drug design to material engineering—ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to address unmet needs in healthcare and technology, solidifying its status as a cornerstone of modern synthetic chemistry.

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